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Compound of Interest

3,3, 3-trifluoro-2-hydroxy-2-
Compound Name: _ ) )
(trifluoromethyl)propanoic Acid

Cat. No.: B105889

A Note on Molecular Formula: The requested molecular formula CaHzFeOs is not readily
associated with a well-documented, stable chemical compound in the provided search results.
However, two closely related and industrially significant fluorinated compounds have been
identified: 2,2,2-Trifluoroethyl trifluoroacetate (CaHzFsO2) and Bis(2,2,2-trifluoroethyl) carbonate
(CsHaFe0s3). This guide will provide a comprehensive overview of both, assuming a possible
typographical error in the original query.

Part 1: 2,2,2-Trifluoroethyl trifluoroacetate

Chemical Formula: CaH2FeO2

CAS Number: 407-38-5[1][2][3]

Overview

2,2,2-Trifluoroethyl trifluoroacetate is a versatile fluorinated compound recognized for its unique
properties that make it valuable in organic synthesis and pharmaceutical development.[3] The
presence of trifluoromethyl groups enhances its stability and reactivity, establishing it as a key
fluorinated building block for creating complex molecules with potentially improved bioactivity
and selectivity.[3] Its molecular structure has been determined in the gas phase using electron-
diffraction data, supplemented by ab initio (MP2) and DFT calculations.[1][2]

Physicochemical Properties
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A summary of the key quantitative data for 2,2,2-Trifluoroethyl trifluoroacetate is presented

below.

Property Value Source
Molecular Weight 196.05 g/mol [21[3114]
Appearance Clear, colorless liquid [1][3]
Density 1.464 g/mL at 25 °C [11[2]
Boiling Point 55°C [11121[3]
Melting Point -67 °C [3]
Refractive Index n20/D 1.277 [1112][3]
Vapor Pressure 3.34 psiat 20 °C [2]
Flash Point 0 °C (closed cup) [2]

Applications in Synthesis

2,2,2-Trifluoroethyl trifluoroacetate is primarily utilized in the following areas:

» Synthesis of Fluorinated Compounds: It serves as a crucial reagent in the preparation of
various fluorinated organic compounds, which are significant in the pharmaceutical and
agrochemical industries.[3]

e Solvent Applications: Its properties make it an effective solvent that can enhance reaction
efficiency and yield in the synthesis of complex molecules.[3]

o Specific Preparations: It has been used in the preparation of dimethyl (3,3,3-trifluoro-2,2-
dihydroxypropyl)phosphonate.[1] Additionally, the hydrogenation of this compound catalyzed
by an anionic tris-phosphine ruthenium hydride complex has been reported.[1][2]

Experimental Protocols

Purification: A common purification method for 2,2,2-Trifluoroethyl trifluoroacetate is distillation
from calcium hydride at atmospheric pressure.[1] For drying, a simple distillation is adequate,
and it can be stored under argon over 4 Angstrém molecular sieves.[1]
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Safety and Handling

This compound is classified as a highly flammable liquid and is known to cause severe skin
burns and eye damage.[2][4]

Hazard Classifications: Flammable Liquid 2, Skin Corrosion 1B.[2][4]

Signal Word: Danger.[2]

Personal Protective Equipment (PPE): Faceshields, gloves, and goggles are recommended.

[2]

Storage: Store at 2 - 8 °C.[3]

Logical Workflow for Synthesis Application

The following diagram illustrates a generalized workflow for the application of 2,2,2-
Trifluoroethyl trifluoroacetate in chemical synthesis.
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Caption: Synthetic workflow using 2,2,2-Trifluoroethyl trifluoroacetate.

Part 2: Bis(2,2,2-trifluoroethyl) carbonate

Chemical Formula: CsHaFeO3

CAS Number: 1513-87-7[5]

Overview

Bis(2,2,2-trifluoroethyl) carbonate (also known as DFDEC or TFEC) is a colorless, odorless,
low-viscosity liquid. It is a highly effective electrolyte additive in the battery industry, particularly
for lithium-ion batteries, where it enhances performance and stability. Its notable thermal and
electrochemical stability makes it suitable for high-temperature and high-voltage applications.
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Physicochemical Properties

A summary of the key quantitative data for Bis(2,2,2-trifluoroethyl) carbonate is presented

below.
Property Value Source
Molecular Weight 226.07 g/mol [5]
Appearance Liquid
Density 1.51 g/mL
Boiling Point 118 °C [6]
Assay (Battery Grade) >99%

Applications in Energy Storage

The primary application of this compound is in battery manufacturing.

» Electrolyte Additive: It is used to improve the performance and stability of lithium-ion
batteries.

» SEI Formation: It can improve the cycle performance of lithium metal cells by contributing to
the formation of a LiF-rich solid electrolyte interphase (SEI).

o Flame Retardant: It has shown promising non-flammable properties for lithium-ion battery
electrolytes, which is attributed to its ability to scavenge oxygen radicals during combustion
through the generation of fluorine radicals at elevated temperatures.[7]

Experimental Protocols

Synthesis Strategy: One strategy for the synthesis of bis(2,2,2-trifluoroethyl) carbonate involves
using carbon dioxide as a carbonyl source.[8] The electron-withdrawing nature of the
trifluoroethyl groups in this compound enables substitution reactions.[8]

Safety and Handling

This compound is classified as a flammable liquid and can cause skin and eye irritation.[5]
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+ Hazard Classifications: Flammable Liquid 2/3, Skin Irritation 2, Eye Irritation 2.[5]

« Signal Word: Danger/Warning.[5]

Role in Battery Electrolyte

The following diagram illustrates the role of Bis(2,2,2-trifluoroethyl) carbonate in a lithium-ion
battery electrolyte system.
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Caption: Role of TFEC as a battery electrolyte additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2_2_2-trifluoroethyl_-Carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2_2_2-trifluoroethyl_-Carbonate
https://www.benchchem.com/product/b105889?utm_src=pdf-body-img
https://www.benchchem.com/product/b105889?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1.2,2,2-TRIFLUOROETHYL TRIFLUOROACETATE | 407-38-5 [chemicalbook.com]
o 2.2,2,2-Trifluoroethyl trifluoroacetate = 95 407-38-5 [sigmaaldrich.com]
e 3. chemimpex.com [chemimpex.com]

e 4.2,2,2-Trifluoroethyl trifluoroacetate | C4H2F602 | CID 67888 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Bis(2,2,2-trifluoroethyl) Carbonate | C5SH4F603 | CID 11447463 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 6. chembk.com [chembk.com]

o 7. Influence of bis(2,2,2-trifluoroethyl) carbonate flame retarding co-solvent on interfacial
chemistry in carbonate ester lithium-ion battery electrolyt ... - RSC Applied Interfaces (RSC
Publishing) DOI:10.1039/D4LF00405A [pubs.rsc.org]

» 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to Fluorinated C4 & C5
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105889#molecular-information-for-c-h-f-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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